Cas no 1378598-49-2 (6-fluoro-5-nitropyridine-3-carbonitrile)

• Product Name: 6-fluoro-5-nitropyridine-3-carbonitrile
• CAS No: 1378598-49-2
• MF: C₆H₂FN₃O₂
• MW: 167.097383975983
• MDL: MFCD18905818
• CID: 2950419
• Update Time: 2025-09-26

6-fluoro-5-nitropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-5-nitronicotinonitrile
• 6-fluoro-5-nitropyridine-3-carbonitrile
• 6-Fluoro-5-nitro-3-pyridinecarbonitrile

• MDL： MFCD18905818
• Inchi： 1S/C6H2FN3O2/c7-6-5(10(11)12)1-4(2-8)3-9-6/h1,3H
• InChI Key： ZCHAOVDENRPXAK-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C#N)=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 231
• XLogP3: 0.8
• Topological Polar Surface Area: 82.5

Experimental Properties

• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.7 g/l) (25 º C),